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Compound of Interest

Compound Name: 2,2,2-Trifluoro-N-phenylacetamide

Cat. No.: B1205213 Get Quote

An In-depth Technical Guide to the Safety, Handling, and MSDS of 2,2,2-Trifluoro-N-
phenylacetamide

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for all chemical compounds is paramount. This guide

provides a comprehensive overview of the safety, handling, and Material Safety Data Sheet

(MSDS) information for 2,2,2-Trifluoro-N-phenylacetamide (CAS No. 404-24-0).

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of its safe handling.

Property Value Source

CAS Number 404-24-0 [1][2][3]

Molecular Formula C8H6F3NO [2][3][4]

Molecular Weight 189.13 g/mol [2][3][4]

Melting Point 86-90 °C [4][5]

Boiling Point 220-225 °C [4]

EINECS Number 206-965-6 [4][5]
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Hazard Identification and GHS Classification
2,2,2-Trifluoro-N-phenylacetamide is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its toxicity upon ingestion, skin contact, or inhalation, as well as its potential

to cause skin and eye irritation.[1][2]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation

GHS Pictograms:

alt text

Signal Word: Warning[1]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 2,2,2-
Trifluoro-N-phenylacetamide.

Handling:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[1]
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Do not eat, drink, or smoke when using this product.[1]

Use only outdoors or in a well-ventilated area.[1]

Wear appropriate personal protective equipment (PPE), including protective gloves,

protective clothing, eye protection, and face protection.[1]

In case of inadequate ventilation, wear respiratory protection.[6]

Storage:

Store in a well-ventilated place.[1]

Keep the container tightly closed.[1][6]

Store locked up.[1]

Store in a cool and dark place.[6]

Store away from incompatible materials such as oxidizing agents.[6]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Ingestion
IF SWALLOWED: Get medical help. Rinse

mouth.[1]

Skin Contact

IF ON SKIN: Wash with plenty of water. Get

medical help. Take off contaminated clothing

and wash it before reuse. If skin irritation occurs:

Get medical help.[1]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Inhalation

IF INHALED: Remove person to fresh air and

keep comfortable for breathing. Get medical

help if you feel unwell.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is essential to prevent exposure.

Eye/Face Protection: Safety glasses with side-shields or goggles are recommended.[6]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are

necessary to prevent skin contact.[6]

Respiratory Protection: For operations where dust may be generated, a NIOSH-approved

respirator with a dust filter is recommended.[6]

Experimental Protocols
While specific experimental protocols will vary depending on the research application, the

following general guidelines should be followed when working with 2,2,2-Trifluoro-N-
phenylacetamide:

Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment to

identify potential hazards and establish appropriate control measures.
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Engineering Controls: Whenever possible, work with this compound in a well-ventilated fume

hood to minimize inhalation exposure.

Personal Protective Equipment: Always wear the recommended PPE, including a lab coat,

safety glasses, and appropriate gloves.

Weighing and Transfer: When weighing or transferring the solid material, do so in a manner

that minimizes dust generation. A weighing enclosure or a fume hood is recommended.

Solution Preparation: When preparing solutions, add the solid slowly to the solvent to avoid

splashing.

Waste Disposal: Dispose of all waste containing 2,2,2-Trifluoro-N-phenylacetamide in

accordance with local, state, and federal regulations.[1] Contaminated materials should be

placed in a sealed, labeled container.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 2,2,2-Trifluoro-N-
phenylacetamide.
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Caption: Workflow for the safe handling of 2,2,2-Trifluoro-N-phenylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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